Cas no 2172118-50-0 (tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2,2-trifluoroethyl)carbamate)

• Product Name: tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2,2-trifluoroethyl)carbamate
• CAS No: 2172118-50-0
• MF: C₉H₁₅ClF₃NO₄S
• MW: 325.732911348343
• CID: 5925962
• PubChem ID: 165735746
• Update Time: 2025-05-21

tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2,2-trifluoroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2,2-trifluoroethyl)carbamate
• 2172118-50-0
• EN300-1577601
• tert-butyl N-[2-(chlorosulfonyl)ethyl]-N-(2,2,2-trifluoroethyl)carbamate

• Inchi： 1S/C9H15ClF3NO4S/c1-8(2,3)18-7(15)14(6-9(11,12)13)4-5-19(10,16)17/h4-6H2,1-3H3
• InChI Key： TXLRZQLJPZUWNZ-UHFFFAOYSA-N
• SMILES： ClS(CCN(C(=O)OC(C)(C)C)CC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 325.0362413g/mol
• Monoisotopic Mass: 325.0362413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2,2-trifluoroethyl)carbamate

Comprehensive Overview of tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2,2-trifluoroethyl)carbamate (CAS No. 2172118-50-0)

The compound tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2,2-trifluoroethyl)carbamate (CAS No. 2172118-50-0) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chlorosulfonyl and trifluoroethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and peptide modification, aligning with the growing demand for novel therapeutic agents.

In recent years, the interest in fluorinated compounds like tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2,2-trifluoroethyl)carbamate has surged, driven by their enhanced metabolic stability and bioavailability. This trend is reflected in search engine queries, where terms such as "fluorinated carbamates in drug design" and "CAS 2172118-50-0 applications" are increasingly popular. The compound's chlorosulfonyl moiety also attracts attention for its utility in cross-coupling reactions and sulfonamide formation, key topics in modern synthetic chemistry.

The synthesis of tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2,2-trifluoroethyl)carbamate involves multi-step organic transformations, often starting from readily available precursors like tert-butyl carbamate and 2-chloroethanesulfonyl chloride. Its protecting group properties, particularly the tert-butyloxycarbonyl (Boc) group, are critical in peptide synthesis, a field experiencing rapid growth due to advancements in bioconjugation techniques. This aligns with the rising popularity of search terms like "Boc-protected intermediates" and "trifluoroethyl carbamates in medicinal chemistry."

From an industrial perspective, CAS No. 2172118-50-0 is often discussed in the context of scale-up challenges and process optimization. Questions such as "how to purify tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2,2-trifluoroethyl)carbamate" or "stability of sulfonyl carbamates" are common among chemists working in API manufacturing. The compound's compatibility with green chemistry principles is another hot topic, as industries seek sustainable alternatives to traditional reagents.

In analytical chemistry, tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2,2-trifluoroethyl)carbamate requires specialized characterization techniques, including NMR spectroscopy and mass spectrometry. Searches for "spectral data of CAS 2172118-50-0" or "HPLC methods for carbamate analysis" highlight the need for reliable analytical protocols. The compound's lipophilicity and electronic properties are also frequently studied, as they influence its behavior in biological systems.

Looking ahead, the demand for tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2,2,2-trifluoroethyl)carbamate is expected to grow, particularly in targeted drug delivery and prodrug development. Its versatility as a building block for heterocyclic compounds positions it as a key player in the evolving landscape of small-molecule therapeutics. As research continues to uncover new applications, this compound will remain a focal point for innovation in organic and medicinal chemistry.